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Compound of Interest

Compound Name: Apelin agonist 1

Cat. No.: B11933924

For Researchers, Scientists, and Drug Development Professionals

Introduction to Apelin Agonist 1

Apelin agonist 1, also identified as AM-2995, is a selective, orally available small molecule
agonist for the Apelin receptor (APJ or APLNR).[1] The Apelin receptor is a G-protein coupled
receptor (GPCR) that plays a crucial role in various physiological processes.[2][3][4] Activation
of the APJ receptor by its endogenous ligands (apelin peptides) or synthetic agonists like
Apelin agonist 1 is implicated in cardiovascular function, fluid homeostasis, angiogenesis, and
energy metabolism.[2] Due to its role in these pathways, Apelin agonist 1 is a valuable tool
compound for research into conditions such as heart failure and pulmonary arterial
hypertension.

Mechanism of Action: The Apelin Signaling Pathway

Apelin agonist 1 mimics the action of endogenous apelin peptides by binding to and activating
the APJ receptor. This receptor is primarily coupled to the inhibitory G-protein, Gai. Upon
activation, the receptor initiates a cascade of downstream signaling events. Key pathways
include the activation of Phosphoinositide 3-kinase (PI13K)/Akt and the Extracellular signal-
regulated kinase (ERK1/2) pathways. These signaling cascades are central to the cellular
responses mediated by apelin, such as promoting cell survival, proliferation, and vasodilation.
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Caption: Apelin Receptor (APJ) Signaling Pathway.
Chemical Properties and Data Presentation
Quantitative data for Apelin agonist 1 is summarized below for easy reference.

Table 1: Chemical Properties of Apelin Agonist 1

Property Value Source
CAS Number 2227512-85-6

Synonym AM-2995

Molecular Formula C23H20FNs05S

Molecular Weight 497.5 g/mol

| Form | Typically supplied as a lyophilized powder | |

Table 2: Solubility and Stock Solution Preparation
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Recommended
Solvent . Notes Source
Concentration
Soluble in DMSO.
To enhance
solubility, the tube
DMSO 1mM-10 mM
can be warmed to
37°C and

sonicated.

| Agueous Buffers | Not recommended for initial stock | Low solubility in aqueous solutions.
Dilute DMSO stock into buffer for final working concentration. | General Practice |

Table 3: Storage Conditions

Form Temperature Duration Notes Source

Store in a dry,

Lyophilized dark place.
-20°C or -80°C Years .
Powder Avoid
moisture.

] Aliquot to avoid
Stock Solution

) -20°C Up to 1 month repeated freeze-
(in DMSO)

thaw cycles.

| Stock Solution (in DMSO) | -80°C | Up to 6 months | Preferred for long-term storage. Avoid

frost-free freezers. | |

Experimental Protocols

The following protocols provide detailed methodologies for the reconstitution and storage of
Apelin agonist 1. Adherence to these protocols is critical for ensuring the integrity and activity

of the compound.

Protocol: Reconstitution of Lyophilized Apelin Agonist 1
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This protocol describes the preparation of a concentrated stock solution from the lyophilized

powder.

Materials:

Vial of lyophilized Apelin agonist 1

High-purity Dimethyl Sulfoxide (DMSO)

Sterile, low-adsorption polypropylene microcentrifuge tubes

Calibrated precision pipettes and sterile tips

Vortex mixer

Microcentrifuge

(Optional) Water bath or sonicator

Procedure:

Equilibrate Vial: Before opening, allow the vial of lyophilized powder to equilibrate to room
temperature for at least 20-30 minutes. This crucial step prevents atmospheric moisture from
condensing inside the vial, which can compromise the stability of the compound.

Centrifuge: Briefly centrifuge the vial at a low speed (e.g., ~1,000 x g for 1 minute) to ensure
all the lyophilized powder is collected at the bottom of the vial.

Prepare Stock Solution:

o

Carefully open the vial.

[¢]

Using a calibrated pipette, add the required volume of DMSO to achieve the desired stock
concentration (e.g., for a 10 mM stock from 1 mg of powder, add 201 pL of DMSO).

[¢]

Refer to the calculation: Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular
Weight ( g/mol))
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e Ensure Complete Dissolution:
o Recap the vial securely and vortex gently for 15-30 seconds.
o Visually inspect the solution to ensure all powder has dissolved.

o If solubility is an issue, gently warm the solution to 37°C for a few minutes or place it in an
ultrasonic bath for a short period. Avoid vigorous shaking, which can degrade the
compound.

» Final Centrifugation: Centrifuge the vial again to pellet any undissolved particulates and to
ensure the entire solution is collected at the bottom for accurate aliquoting.

Protocol: Aliquoting and Storage of Stock Solution

Proper storage is essential to maintain the agonist's activity over time. Never store the stock
solution in a frost-free freezer due to temperature fluctuations.

Procedure:

o Prepare Aliquots: Based on the typical volume needed for your experiments, dispense the
stock solution into single-use, sterile, low-adsorption polypropylene tubes. Aliquot volumes
should ideally be greater than 20 pL to minimize evaporation and adsorption effects.

e Labeling: Clearly label each aliquot with the compound name, concentration, date, and
solvent.

e Short-Term Storage: For use within one month, store the aliquots at -20°C.

e Long-Term Storage: For storage longer than one month, store the aliquots at -80°C for up to
six months.

o Usage: When needed, remove a single aliquot from the freezer and allow it to thaw
completely at room temperature. Briefly centrifuge before opening. Avoid repeated freeze-
thaw cycles of the same aliquot, as this is a primary cause of compound degradation.
Discard any unused portion of the thawed aliquot.
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Caption: Workflow for Reconstitution and Storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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